KRCA-0008

• CAS No.: 1472795-20-2
• Product Name: KRCA-0008
• Molecular Formula: C30H37ClN8O4
• Molecular Weight: 609.12
• IUPAC Name: 1-[4-[4-[[2-[4-(4-acetylpiperazin-1-yl)-2-methoxyanilino]-5-chloropyrimidin-4-yl]amino]-3-methoxyphenyl]piperazin-1-yl]ethanone
• Standard InChI: InChI=1S/C30H37ClN8O4/c1-20(40)36-9-13-38(14-10-36)22-5-7-25(27(17-22)42-3)33-29-24(31)19-32-30(35-29)34-26-8-6-23(18-28(26)43-4)39-15-11-37(12-16-39)21(2)41/h5-8,17-19H,9-16H2,1-4H3,(H2,32,33,34,35)
• Standard InChIKey: TXDIRJCYNAWBOS-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC(=C(C=C2)NC3=NC(=NC=C3Cl)NC4=C(C=C(C=C4)N5CCN(CC5)C(=O)C)OC)OC
• Appearance: Solid powder
• Description: KRCA-0008 is a potent dual inhibitor of Ack1 and anaplastic lymphoma kinase (ALK).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KRCA-0008; KRCA 0008; KRCA0008
• Reference: 1: Kang CH, Yun JI, Lee K, Lee CO, Lee HK, Yun CS, Hwang JY, Cho SY, Jung H, Kim P, Ha JD, Jeon JH, Choi SU, Jeong HG, Kim HR, Park CH. Development of potent ALK inhibitor and its molecular inhibitory mechanism against NSCLC harboring EML4-ALK proteins. Biochem Biophys Res Commun. 2015 Aug 28;464(3):762-7. doi: 10.1016/j.bbrc.2015.07.027. Epub 2015 Jul 10. PubMed PMID: 26168728.; 2: Lee HJ, Latif M, Choe H, Ali I, Lee HK, Yang EH, Yun JI, Chae CH, Jung JK, Kim HR, Lee CO, Park CH, Lee K. ALK inhibitors of bis-ortho-alkoxy-para-piperazinesubstituted-pyrimidines and -triazines for cancer treatment. Arch Pharm Res. 2014;37(9):1130-8. doi: 10.1007/s12272-013-0323-z. Epub 2014 Jan 21. PubMed PMID: 24446111.; 3: Park CH, Choe H, Jang IY, Kwon SY, Latif M, Lee HK, Lee HJ, Yang EH, Yun JI, Chae CH, Cho SY, Choi SU, Ha JD, Jung H, Kim HR, Kim P, Lee CO, Yun CS, Lee K. Novel bis-ortho-alkoxy-para-piperazinesubstituted-2,4-dianilinopyrimidines (KRCA-0008) as potent and selective ALK inhibitors for anticancer treatment. Bioorg Med Chem Lett. 2013 Nov 15;23(22):6192-6. doi: 10.1016/j.bmcl.2013.08.090. Epub 2013 Sep 4. PubMed PMID: 24095090.
• PubChem Compound: 72547474
• Last Modified: Dec 03 2021